![molecular formula C9H10F3NO B3152619 5-Methyl-2-(2,2,2-trifluoroethoxy)aniline CAS No. 740768-22-3](/img/structure/B3152619.png)
5-Methyl-2-(2,2,2-trifluoroethoxy)aniline
Overview
Description
5-Methyl-2-(2,2,2-trifluoroethoxy)aniline is a chemical compound with the molecular formula C9H10F3NO and a molecular weight of 205.18 . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10F3NO/c1-6-2-3-8(7(13)4-6)14-5-9(10,11)12/h2-4H,5,13H2,1H3 .Physical and Chemical Properties Analysis
The predicted boiling point of this compound is 237.0±40.0 °C and its predicted density is 1.244±0.06 g/cm3 . The pKa is predicted to be 4.27±0.10 .Scientific Research Applications
Synthetic Building Blocks and Chemical Reactions
One significant application of trifluoroethoxy-substituted anilines, like the one , is in the field of organic synthesis. Trifluoroethoxy groups have been utilized as leaving groups in regioselective sequential substitution reactions, demonstrating their value in synthesizing complex organic molecules (Kagawa, Shigehiro, & Kawada, 2015). Moreover, methodologies for the facile synthesis of trifluoromethoxylated aromatic compounds, including aniline derivatives, have been developed, showcasing the importance of these compounds in enhancing pharmacological and biological properties of molecules (Feng & Ngai, 2016).
Agricultural Chemicals and Pesticides
Trifluoromethoxy anilines have been identified as key intermediates in the synthesis of pesticides, demonstrating their utility in agricultural chemistry. A novel method for preparing methyl (4-trifluoromethoxy)phenylcarbamate, an intermediate for various pesticides, highlights the efficiency and cost-effectiveness of using trifluoromethoxy anilines in pesticide manufacturing (Zhang, Zhang, & Sun, 2011).
Organic Electronics and Functional Materials
Further research into trifluoromethoxy-substituted anilines reveals their potential application in the development of organic electronic materials and functional dyes. The synthesis of specific trifluoromethoxy aniline derivatives has been explored for the creation of new organic dyes, which are essential for the advancement of organic electronics and photonics (Goud, Tutar, & Biellmann, 2006).
Pharmaceutical Research
The synthesis of aniline derivatives, including those with trifluoromethoxy groups, is crucial for pharmaceutical research. These compounds serve as valuable building blocks in drug discovery, enabling the synthesis of novel therapeutic agents with improved efficacy and pharmacokinetic profiles (Luo, Wu, Zhang, & Wang, 2015).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
5-methyl-2-(2,2,2-trifluoroethoxy)aniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F3NO/c1-6-2-3-8(7(13)4-6)14-5-9(10,11)12/h2-4H,5,13H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEZYPLOSCUQEMB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(F)(F)F)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
740768-22-3 | |
Record name | 5-methyl-2-(2,2,2-trifluoroethoxy)aniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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